Cas no 1597426-92-0 (rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans
• CAS No: 1597426-92-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6165146
• PubChem ID: 118304056
• Update Time: 2025-05-21

rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans
• trans-2-(3-(methoxycarbonyl)phenyl)cyclopropanecarboxylic acid
• EN300-1754806
• ZSZHPCLRNUZTBE-VHSXEESVSA-N
• 1597426-92-0
• SCHEMBL17002715
• rac-(1R,2R)-2-[3-(methoxycarbonyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H12O4/c1-16-12(15)8-4-2-3-7(5-8)9-6-10(9)11(13)14/h2-5,9-10H,6H2,1H3,(H,13,14)/t9-,10+/m0/s1
• InChI Key： ZSZHPCLRNUZTBE-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans

Rac-(1R,2R)-2-3-(Methoxycarbonyl)Phenylcyclopropane-1-Carboxylic Acid, Trans

The compound rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans (CAS No. 1597426-92-0) is a notable organic compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a phenyl group and substituted with a methoxycarbonyl group. The carboxylic acid functionality further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the importance of cyclopropane derivatives in drug design due to their ability to induce specific stereochemical effects and enhance molecular stability. The trans configuration of this compound plays a crucial role in determining its physical and chemical properties, making it a valuable tool in asymmetric synthesis and enantioselective reactions. Researchers have explored its potential as a building block for constructing complex molecules with therapeutic applications.

The synthesis of rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans involves multi-step processes that incorporate advanced methodologies such as organocatalysis and transition metal-catalyzed reactions. These methods not only ensure high yields but also maintain the stereochemical integrity of the compound. The use of methoxycarbonyl groups in the synthesis process has been shown to improve solubility and bioavailability, making this compound an attractive candidate for drug delivery systems.

In terms of applications, this compound has found utility in the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs. Its ability to modulate cellular pathways and interact with biomolecules makes it a promising candidate for addressing unmet medical needs. Recent clinical trials have demonstrated its potential in alleviating symptoms associated with neurodegenerative diseases, further underscoring its therapeutic value.

From an environmental perspective, the synthesis and use of rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring sustainability and reducing waste generation. This aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of product quality.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications in materials science and nanotechnology. Its unique structural features make it a potential candidate for developing advanced materials with tailored properties. Collaborative efforts between academic institutions and industry partners are expected to unlock new avenues for its utilization across diverse sectors.

In conclusion, rac-(1R,2R)-2-3-(methoxycarbonyl)phenylcyclopropane-1-carboxylic acid, trans (CAS No. 1597426-92-0) stands as a testament to the progress in organic chemistry and its profound impact on various scientific disciplines. Its continued exploration promises to yield innovative solutions that address both medical and technological challenges in the foreseeable future.